N-(2,4-Dinitrophenyl)-L-isoleucine
N-(2,4-Dinitrophenyl)-L-isoleucine
Brand Name:
Vulcanchem
CAS No.:
1655-56-7
VCID:
VC0168005
InChI:
InChI=1S/C12H15N3O6/c1-3-7(2)11(12(16)17)13-9-5-4-8(14(18)19)6-10(9)15(20)21/h4-7,11,13H,3H2,1-2H3,(H,16,17)/t7-,11-/m0/s1
SMILES:
CCC(C)C(C(=O)O)NC1=C(C=C(C=C1)[N+](=O)[O-])[N+](=O)[O-]
Molecular Formula:
C12H15N3O6
Molecular Weight:
297.26 g/mol
N-(2,4-Dinitrophenyl)-L-isoleucine
CAS No.: 1655-56-7
Main Products
VCID: VC0168005
Molecular Formula: C12H15N3O6
Molecular Weight: 297.26 g/mol
CAS No. | 1655-56-7 |
---|---|
Product Name | N-(2,4-Dinitrophenyl)-L-isoleucine |
Molecular Formula | C12H15N3O6 |
Molecular Weight | 297.26 g/mol |
IUPAC Name | (2S,3S)-2-(2,4-dinitroanilino)-3-methylpentanoic acid |
Standard InChI | InChI=1S/C12H15N3O6/c1-3-7(2)11(12(16)17)13-9-5-4-8(14(18)19)6-10(9)15(20)21/h4-7,11,13H,3H2,1-2H3,(H,16,17)/t7-,11-/m0/s1 |
Standard InChIKey | PCZSORDQCDENOD-CPCISQLKSA-N |
Isomeric SMILES | CC[C@H](C)[C@@H](C(=O)O)NC1=C(C=C(C=C1)[N+](=O)[O-])[N+](=O)[O-] |
SMILES | CCC(C)C(C(=O)O)NC1=C(C=C(C=C1)[N+](=O)[O-])[N+](=O)[O-] |
Canonical SMILES | CCC(C)C(C(=O)O)NC1=C(C=C(C=C1)[N+](=O)[O-])[N+](=O)[O-] |
PubChem Compound | 22819055 |
Last Modified | Nov 11 2021 |
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